![molecular formula C18H18ClN3O3S B2764078 1-(4-chlorophenyl)-3-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea CAS No. 946218-98-0](/img/structure/B2764078.png)
1-(4-chlorophenyl)-3-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
While there is no direct information available on the synthesis of this specific compound, similar compounds have been synthesized through condensation reactions between indole carbaldehyde oxime and 2-chloro acetamide derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not explicitly mentioned in the available literature.Scientific Research Applications
Environmental Presence and Metabolic Pathways
Environmental Exposure to Phenols and Parabens : A study by Bethea et al. (2019) investigated the exposure of Black women to phenols, parabens, and triclocarban, identifying prevalent exposure and factors associated with biomarker concentrations. This study highlights the environmental prevalence of phenolic compounds and their detection in human samples, which could be relevant to understanding the distribution and potential effects of similar chlorophenyl derivatives (Bethea et al., 2019).
Metabolism of Prostaglandin D2 Receptor Antagonists : Research by Karanam et al. (2007) on MK-0524, a human prostaglandin D2 receptor 1 antagonist, provides insights into the absorption, metabolism, and excretion of chemically complex molecules, offering a glimpse into how similar compounds might be processed in the human body (Karanam et al., 2007).
Potential Health Implications
Urinary Biomarkers in Health Studies : Lajin and Francesconi (2016) explored the association between urinary excretion of trimethylsulfonium and its potential as a biomarker for hydrogen sulfide body pools. Such research into sulfonamides and related metabolites can inform on the biological activities and potential health implications of structurally related compounds (Lajin & Francesconi, 2016).
Exposure and Effects of Environmental Chemicals : Hines et al. (2015) investigated concentrations of environmental phenols and parabens in lactating women, pointing to the widespread human exposure to these chemicals and suggesting potential health implications, which might extend to compounds with chlorophenyl groups (Hines et al., 2015).
Mechanism of Action
The mechanism of action of this compound is not explicitly mentioned in the available literature.
Future Directions
While there is no direct information available on the future directions of this specific compound, similar compounds have shown a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . This suggests that similar compounds could be of interest in the development of new drugs.
properties
IUPAC Name |
1-(4-chlorophenyl)-3-[2-[(2-methyl-1H-indol-3-yl)sulfonyl]ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18ClN3O3S/c1-12-17(15-4-2-3-5-16(15)21-12)26(24,25)11-10-20-18(23)22-14-8-6-13(19)7-9-14/h2-9,21H,10-11H2,1H3,(H2,20,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOATWWVAZLHGAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=CC=CC=C2N1)S(=O)(=O)CCNC(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18ClN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorophenyl)-3-(2-((2-methyl-1H-indol-3-yl)sulfonyl)ethyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.